Cas no 2228328-05-8 (3-(5-Bromofuran-2-yl)propane-1-thiol)

• Product Name: 3-(5-Bromofuran-2-yl)propane-1-thiol
• CAS No: 2228328-05-8
• MF: C₇H₉BrOS
• MW: 221.114760160446
• CID: 5760894
• PubChem ID: 165645482
• Update Time: 2025-06-08

3-(5-Bromofuran-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-2-yl)propane-1-thiol
• 2228328-05-8
• EN300-1914769
• 3-(5-Bromofuran-2-yl)propane-1-thiol

• Inchi： 1S/C7H9BrOS/c8-7-4-3-6(9-7)2-1-5-10/h3-4,10H,1-2,5H2
• InChI Key： WFMDHAVTXLSQHN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCCS)O1

Computed Properties

• Exact Mass: 219.95575g/mol
• Monoisotopic Mass: 219.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 14.1Ų

Additional information on 3-(5-Bromofuran-2-yl)propane-1-thiol

Professional Introduction to 3-(5-Bromofuran-2-yl)propane-1-thiol (CAS No. 2228328-05-8)

3-(5-Bromofuran-2-yl)propane-1-thiol is a significant compound in the field of pharmaceutical chemistry, playing a crucial role in the synthesis and development of various bioactive molecules. This compound, with the CAS number 2228328-05-8, has garnered attention due to its versatile applications in medicinal chemistry and drug discovery. The molecular structure of this compound features a propane backbone substituted with a thiol group and a 5-bromofuran moiety, which contributes to its unique chemical properties and reactivity.

The 5-bromofuran component in the molecule is particularly noteworthy, as it serves as a valuable handle for further functionalization. This feature allows chemists to introduce additional modifications, enabling the synthesis of more complex derivatives that may exhibit enhanced biological activity. The thiol group, on the other hand, provides a nucleophilic site that can participate in various chemical reactions, including sulfide oxidation and disulfide bond formation, which are common strategies in drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The 5-bromofuran scaffold is one such heterocycle that has been extensively studied for its potential in medicinal chemistry. Its ability to engage in multiple interactions with biological targets makes it an attractive building block for drug candidates. For instance, studies have shown that compounds containing the 5-bromofuran moiety can interact with enzymes and receptors, leading to desirable pharmacological effects.

The synthesis of 3-(5-Bromofuran-2-yl)propane-1-thiol involves a series of well-established organic reactions. One common approach is the reaction of 2-bromo-5-fluoropyran with propyl thiolate, followed by purification steps to isolate the desired product. This synthetic route highlights the importance of selecting appropriate reagents and conditions to ensure high yield and purity. The use of thiolate anions in this reaction underscores the significance of thiol chemistry in constructing complex molecular frameworks.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and reactivity of 3-(5-Bromofuran-2-yl)propane-1-thiol. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These studies not only provide a rational basis for designing more effective drug candidates but also help predict potential side effects and optimize dosing regimens.

The applications of 3-(5-Bromofuran-2-yl)propane-1-thiol extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. For example, derivatives of this compound have been explored as intermediates in the synthesis of pesticides and herbicides due to their ability to inhibit key enzymatic pathways in pests. Additionally, the unique electronic properties of the 5-bromofuran moiety make it a promising candidate for developing new materials with tailored optoelectronic characteristics.

In conclusion, 3-(5-Bromofuran-2-yl)propane-1-thiol (CAS No. 2228328-05-8) is a multifaceted compound with significant potential in various scientific fields. Its structural features and chemical properties make it an invaluable tool for researchers working on drug discovery, materials science, and beyond. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an even greater role in shaping the future of science and technology.